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Compound of Interest

Compound Name:
N-(4-Methoxyphenyl)morpholin-4-

amine

CAS No.: 851609-62-6

Cat. No.: B14185712

Get Quote

CAS Number: 18266-93-8 Chemical Class: Aromatic Amine / Hydrazine Derivative Primary

Application: Pharmaceutical Intermediate (Organic Synthesis)

Executive Hazard Assessment (The "Why")
Senior Scientist Note:As a niche intermediate, N-(4-Methoxyphenyl)morpholin-4-amine lacks

the extensive toxicological datasets of common solvents. Therefore, we apply the

Precautionary Principle. We treat this compound as a potential mutagen and sensitizer due to

its structural moieties: the N-N hydrazine bond embedded in a morpholine ring and the

attached p-anisidine-like group.

Structural Hazard Analysis
Hydrazine Moiety (N-N): Potential reducing agent.[1] Risk of exothermic reaction with strong

oxidizers (peroxides, nitric acid).

Aromatic Amine Fragment: High probability of aquatic toxicity and potential genotoxicity.
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Morpholine Ring: Associated with skin and severe eye irritation.[2][3][4][5][6]

Immediate Safety Profile
Parameter Classification (Estimated*) Operational Implication

Health
Acute Toxin (Oral/Dermal),

Irritant

Zero skin contact policy. Use

double-gloving for solutions

>100mM.

Reactivity Reducing Agent

INCOMPATIBLE with Nitric

Acid, Peroxides,

Permanganates.

Flammability Combustible Solid
Avoid dust generation.[5]

Ground all transfer equipment.

Environmental Aquatic Chronic 1
ZERO DISCHARGE. Do not

pour down drains.[7]

*Estimates based on Structure-Activity Relationships (SAR) of analogous 4-aminomorpholine

and anisidine derivatives.

Waste Segregation: A Self-Validating System
To ensure safety, the disposal process must be "self-validating"—meaning the protocol itself

prevents common errors (like mixing incompatible streams).

The "Red-Tag" Protocol
All waste containing N-(4-Methoxyphenyl)morpholin-4-amine must be segregated into

streams that are destined for High-Temperature Incineration.

Table 1: Waste Stream Compatibility Matrix
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Waste Type Destination Bin
Compatible
Solvents

FORBIDDEN

Additives

Solid Waste (Pure

compound, filter cake)

Solid Hazardous

(Incineration)
N/A

Oxidizing solids (e.g.,

KMnO4), Heavy metal

salts.

Liquid Waste (Mother

liquor, reaction mix)

Organic Waste

(Halogenated or Non-

Hal)

DCM, Methanol, Ethyl

Acetate, Toluene

Aqueous Acids (Risk

of protonation/heat),

Peroxides (Explosion

risk).

Contaminated PPE

(Gloves, wipes)

Solid Hazardous

(Debris)
N/A

Sharps (segregate

separately).

Step-by-Step Disposal Workflows
Scenario A: Solid Reagent Disposal
Applicability: Expired shelf stock or excess solid reagent.

Container Inspection: Ensure the original container is intact. If the cap is degraded, place the

entire bottle into a larger secondary polyethylene jar.

Labeling: Apply a hazardous waste label. Explicitly write: "Toxic Solid - Organic Amine

Derivative."

Documentation: Log the mass.

Hand-off: Transfer to EHS for Incineration.

Scenario B: Reaction Mixture (Liquid) Disposal
Applicability: Quenched reaction mixtures or mother liquors.

Quench Verification: Ensure no active reagents (e.g., acid chlorides, hydrides) remain in the

solution.
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pH Check: Adjust pH to neutral (7-9) if possible. Note: Acidic solutions of this amine form

salts that are highly water-soluble and harder to extract if a spill occurs.

Solvent Segregation:

If dissolved in DCM/Chloroform

Halogenated Waste.

If dissolved in MeOH/EtOAc/Hexane

Non-Halogenated Waste.

Transfer: Pour into the waste carboy using a funnel. Do not fill >90%.

Scenario C: Spill Cleanup Protocol
CRITICAL: Do not use paper towels alone. Use an absorbent that suppresses vapor.

Evacuate & Ventilate: Clear the immediate 10-foot radius.

PPE Up-Armor: Don nitrile gloves (double layer), lab coat, and safety goggles. If powder is

spilled, wear an N95 or P100 respirator.

Containment: Ring the spill with a universal absorbent sock or vermiculite.

Absorption: Cover liquid spills with Vermiculite or Sand.[8]

Collection: Scoop material into a wide-mouth jar. Label as "Hazardous Waste - Spill Debris."

Decontamination: Wash the surface with a mild surfactant (soap/water) followed by a solvent

wipe (ethanol).

Visualized Workflows
Diagram 1: Waste Stream Decision Logic
This logic gate ensures the compound never enters the municipal water system.
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Waste Generation:
N-(4-Methoxyphenyl)morpholin-4-amine
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Caption: Decision logic for segregating waste streams to ensure compliance with incineration

protocols.

Diagram 2: Spill Response & Safety Loop
This workflow emphasizes the "Stop-Assess-Act" cycle to prevent exposure during cleanup.
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Spill Detected Assess Volume & State Don PPE:
Double Nitrile + Goggles Spill Type?

Powder

Liquid
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Seal in Jar &
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Caption: Operational workflow for managing accidental spills, prioritizing containment and dust

suppression.

Regulatory & Compliance Context
EPA / RCRA Classification
While N-(4-Methoxyphenyl)morpholin-4-amine is not explicitly listed on the EPA P-list or U-

list by name, it must be characterized by the generator (you).

Characteristic Waste: If dissolved in ignitable solvents (Flash point <60°C), it carries code

D001.

Toxicity: Due to the aromatic amine structure, it should be managed as Toxic Waste to

prevent environmental release.

DOT Shipping (For Waste Transport)
If transporting waste off-site, use the generic classification for toxic organic solids unless

specific testing proves otherwise:

UN Number: UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (N-(4-Methoxyphenyl)morpholin-4-
amine)

Class: 6.1

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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